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Abstract

This document provides comprehensive application notes and protocols for the determination
of Cefodizime (sodium) dosage in in vivo research settings. Cefodizime is a third-generation
cephalosporin antibiotic with a broad spectrum of activity against Gram-positive and Gram-
negative bacteria.[1] Beyond its direct bactericidal action, Cefodizime exhibits notable
immunomodulatory properties, which may enhance its therapeutic efficacy.[2][3][4] This guide
offers a summary of toxicological and pharmacokinetic data, detailed experimental protocols for
various infection models, and a visualization of its mechanism of action to aid researchers in
designing effective and ethical animal studies.

Quantitative Data Summary

The following tables summarize key quantitative data for Cefodizime (sodium) derived from
various animal studies. This information is crucial for initial dose range selection.
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Table 1: £ Toxicity (L D50) of Cefodizime (Sodium)

Administration

Animal Model Sex LD50 (mg/kg)
Route

Mouse Intravenous Male 7200

Female 5000

Intraperitoneal Male 10500

Female 11000

Subcutaneous Male 17500

Female 16500

Oral Male 28000

Female 29000

Rat (Adult) Intravenous Male 7000

Female 8200

Intraperitoneal Male 9500

Female 8800

Subcutaneous Male 17000

Female 15500

Oral Male/Female >20000

Intramuscular Male/Female >3200

Rat (5-day-old) Subcutaneous Male 5278

Female 5314

Dog Intravenous Male >5000

Data sourced from acute toxicity studies.[2]
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Table 2: Recommended Starting Dosages for Efficacy
studies in Animal Madel

. Recommended o .
. Infection Administration
Animal Model Dosage Range Frequency
Model Route
(mglkg)

Pneumonia (S. ) )
Mouse ) 30 Subcutaneous Twice daily
pneumoniae)

Systemic ) Twice daily for 4
Mouse o 30 Intraperitoneal

Candidiasis days

Urinary Tract Intramuscular/Int ~ Once or twice
Rat _ 25-50 _

Infection ravenous daily
Rabbit Meningitis 50-100 Intravenous Every 6-12 hours

*Note: Specific dosage data for Cefodizime in rat UTI and rabbit meningitis models is limited.
The recommended dosages are extrapolated from studies using other third-generation
cephalosporins such as Cefotaxime and Ceftriaxone in similar models.[5][6][7][8] Researchers
should perform dose-ranging studies to determine the optimal dosage for their specific
experimental conditions.

Mechanism of Action

Cefodizime exerts its therapeutic effects through a dual mechanism: direct bactericidal activity
and immunomodulation.

Inhibition of Bacterial Cell Wall Synthesis

As a beta-lactam antibiotic, Cefodizime binds to and inactivates penicillin-binding proteins
(PBPs) located on the inner membrane of the bacterial cell wall.[1] This inactivation prevents
the final transpeptidation step of peptidoglycan synthesis, a critical component of the bacterial
cell wall. The resulting weakened cell wall cannot withstand the internal osmotic pressure,
leading to cell lysis and bacterial death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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